
Essential Safety and Logistical Information for
Handling Methyltriphenoxyphosphonium Iodide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Methyltriphenoxyphosphonium

iodide

Cat. No.: B024030 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, essential safety and

logistical information for Methyltriphenoxyphosphonium iodide (CAS No. 17579-99-6),

including operational and disposal plans.

Chemical Identifier:

Name: Methyltriphenoxyphosphonium iodide

Synonyms: Triphenyl phosphite methiodide

CAS Number: 17579-99-6

Molecular Formula: C19H18IO3P

Molecular Weight: 452.22 g/mol [1]

Hazard Identification and Personal Protective Equipment
(PPE)
Methyltriphenoxyphosphonium iodide is classified as a substance that can cause skin and

serious eye irritation.[2][3][4] It may also cause respiratory irritation.[2][4] Therefore, adherence

to proper PPE protocols is critical.
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Summary of Required Personal Protective Equipment

PPE Category Specification Purpose

Eye Protection

Goggles conforming to

European standard EN 166 or

NIOSH-approved safety

glasses with side-shields.[2][3]

To prevent eye contact which

can cause serious irritation.[2]

[3][4]

Hand Protection

Wear appropriate protective

gloves. Inspect gloves prior to

use.[2][4]

To prevent skin contact and

irritation.[2][3][4]

Skin and Body

Wear appropriate protective

clothing to prevent skin

exposure.[3]

To avoid skin contact and

potential irritation.

Respiratory

Not required under normal use

with adequate ventilation. For

large-scale use or

emergencies, use a

NIOSH/MSHA or European

Standard EN 136 approved

respirator.

To prevent respiratory tract

irritation from dust or aerosols.

[2][4]

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the necessary steps for the safe handling of

Methyltriphenoxyphosphonium iodide in a laboratory setting.

1. Preparation and Engineering Controls:

Ensure adequate ventilation in the work area.[2] This can be achieved through the use of a

fume hood or a well-ventilated laboratory space.

Verify that eyewash stations and safety showers are readily accessible and in close proximity

to the workstation.[5]

Before starting, ensure all necessary PPE is available and in good condition.
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2. Donning Personal Protective Equipment (PPE):

Put on a lab coat or other protective clothing.

Wear safety goggles.

Wear the appropriate chemical-resistant gloves.

3. Handling the Compound:

Handle Methyltriphenoxyphosphonium iodide in a designated area, preferably within a

fume hood, to minimize the potential for inhalation.

Avoid the formation of dust when handling the solid material.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the powder.

Keep the container tightly closed when not in use.

4. Post-Handling and Cleanup:

After handling, wash hands thoroughly with soap and water.[2]

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Remove and wash contaminated clothing before reuse.

Workflow for Safe Handling of Methyltriphenoxyphosphonium Iodide
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Safe Handling Workflow for Methyltriphenoxyphosphonium Iodide
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Caption: Workflow for the safe handling of Methyltriphenoxyphosphonium iodide.
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Disposal Plan: Step-by-Step Procedure
Proper disposal of Methyltriphenoxyphosphonium iodide and its containers is crucial to

prevent environmental contamination and ensure safety.

1. Waste Collection:

Sweep up any solid spills and shovel the material into a suitable, labeled container for

disposal.[3]

Keep waste containers for this chemical closed.

2. Container Disposal:

Dispose of empty containers as unused product.[2]

Do not reuse empty containers.

3. Final Disposal:

Dispose of the chemical waste in accordance with all applicable federal, state, and local

environmental regulations.[3]

It may be possible to dissolve the material in a combustible solvent and burn it in a chemical

incinerator equipped with an afterburner and scrubber.[3]

Alternatively, offer surplus and non-recyclable solutions to a licensed disposal company.[4]

Logical Relationship for Disposal of Methyltriphenoxyphosphonium Iodide
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Disposal Logic for Methyltriphenoxyphosphonium Iodide
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Caption: Logical steps for the proper disposal of Methyltriphenoxyphosphonium iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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